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Compound of Interest

Compound Name: 2-cyano-N-cyclohexylacetamide

Cat. No.: B077931

An In-depth Technical Guide to 2-Cyano-N-cyclohexylacetamide

This guide provides a comprehensive overview of 2-cyano-N-cyclohexylacetamide, including
its chemical properties, a detailed synthesis protocol, and an exploration of its potential
biological activities based on related compounds. This document is intended for researchers,
scientists, and professionals in the field of drug development.

Core Chemical Properties

2-Cyano-N-cyclohexylacetamide is a chemical compound with the molecular formula
C9H14N20.[1][2] It belongs to the class of cyanoacetamides, which are characterized by a
cyano group and an acetamide functional group.

Quantitative Data Summary

The key physicochemical properties of 2-cyano-N-cyclohexylacetamide are summarized in
the table below for easy reference.
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Property Value Source
Molecular Weight 166.22 g/mol [1112]
Molecular Formula C9H14N20 [1][2]
CAS Number 15029-38-6 [1]
IUPAC Name z-ovano-\- [1]

cyclohexylacetamide

2-Cyano-N-cyclohexyl-
Synonyms acetamide, 2-cyano-N- [2]

cyclohexyl-ethanamide

Exact Mass 166.110613 g/mol [2]

RURWLUVLDBYUEN-
InChlKey [11[2]
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Synthesis Protocol

The synthesis of 2-cyano-N-cyclohexylacetamide can be achieved through the amidation of
an activated cyanoacetic acid derivative with cyclohexylamine. The following protocol is a
representative method based on general procedures for the synthesis of N-substituted
cyanoacetamides.[3]

Experimental Protocol: Synthesis via Ethyl
Cyanoacetate

This protocol details the synthesis of 2-cyano-N-cyclohexylacetamide from ethyl
cyanoacetate and cyclohexylamine.

Materials:
o Ethyl cyanoacetate
e Cyclohexylamine

» Ethanol (or another suitable solvent like toluene)
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e Sodium ethoxide (optional, as a catalyst)

e Hydrochloric acid (for workup)

e Sodium bicarbonate solution (for workup)

e Brine (for workup)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)
e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve ethyl cyanoacetate (1.0 equivalent) in ethanol.

o Addition of Amine: To the stirred solution, add cyclohexylamine (1.0 to 1.1 equivalents)
dropwise. If a catalyst is used, a catalytic amount of sodium ethoxide can be added to the
reaction mixture.

o Reaction: Heat the mixture to reflux and maintain this temperature for several hours (typically
4-8 hours). The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Remove the
ethanol under reduced pressure using a rotary evaporator.

» Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or
dichloromethane). Wash the organic layer sequentially with dilute hydrochloric acid,
saturated sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude
product.
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 Purification: The crude 2-cyano-N-cyclohexylacetamide can be purified by recrystallization
from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column
chromatography on silica gel.
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Synthesis Workflow

<>

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 2-cyano-N-cyclohexylacetamide.
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Potential Biological Activities and Signaling
Pathways

While specific biological data for 2-cyano-N-cyclohexylacetamide is not extensively
documented in the provided search results, the broader class of cyanoacetamide derivatives
has been investigated for a range of biological activities. These findings suggest potential areas
of research for the title compound.

e Anticonvulsant Activity: N-substituted amino acid derivatives, including acetamides, have
shown potential as anticonvulsant agents.[4] The mechanism for some of these compounds
is thought to involve interaction with neuronal voltage-dependent sodium channels.[4]

e TAK1 Inhibition: Certain 2-cyanoacrylamide derivatives have been synthesized as inhibitors
of Transforming growth factor beta-activated kinase 1 (TAK1).[5] TAK1 is involved in the NF-
kKB and MAPK signaling pathways, and its inhibition can induce apoptosis in cancer cells.[5]

e Insecticidal and Antimicrobial Properties: Various cyanoacetamide derivatives have
demonstrated insecticidal activity against pests like the cowpea aphid.[6] Additionally, a,[3-
unsaturated 2-cyanoacetamide derivatives have been evaluated for their in vitro antibacterial
properties against several pathogenic bacteria.[7]
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Potential Biological Activities of Cyanoacetamide Derivatives
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Caption: Potential signaling pathways and biological activities of cyanoacetamide derivatives.

Safety and Handling

2-Cyano-N-cyclohexylacetamide is classified as toxic if swallowed and can cause skin, eye,
and respiratory irritation.[1][8]

» Handling: Use only in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust, fumes, gas,
mist, vapors, or spray.[8]

o First Aid:
o If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

o If on Skin: Wash with plenty of soap and water.[8]
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o If Inhaled: Move person to fresh air.[8]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[8]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[9]

This technical guide provides a summary of the available information on 2-cyano-N-
cyclohexylacetamide. Further experimental investigation is required to fully characterize its
properties and biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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